Cas no 1806834-07-0 (2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806834-07-0
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4918241
• Update Time: 2025-10-19

2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H3F4NO/c7-3-2(5(8)9)1-11-6(10)4(3)12/h1,5,12H
• InChI Key： LVCPQPQMJCPBCE-UHFFFAOYSA-N
• SMILES： FC1C(=C(N=CC=1C(F)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine

2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine: A Comprehensive Overview

2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine, also known by its CAS number 1806834-07-0, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science. The structure of this compound features a pyridine ring with fluorine substituents at positions 2 and 4, a difluoromethyl group at position 5, and a hydroxyl group at position 3. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine involves a series of carefully designed reactions that exploit the directing effects of substituents on the pyridine ring. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for constructing the difluoromethyl group. These methods not only enhance the yield but also minimize the use of hazardous reagents, aligning with green chemistry principles.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug development. The hydroxyl group at position 3 can act as a site for further functionalization, enabling the creation of bioisosteres or prodrugs. Recent studies have demonstrated that this compound exhibits moderate activity against certain enzymes implicated in neurodegenerative diseases. For example, it has shown inhibitory effects on acetylcholinesterase (AChE), an enzyme associated with Alzheimer's disease. While these results are preliminary, they highlight the potential for further optimization to improve potency and selectivity.

In addition to its pharmacological applications, 2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine has been explored for its role in agrochemicals. Fluorinated pyridines are known for their pesticidal properties due to their ability to disrupt target enzymes in pests. Recent research has focused on modifying the substituents on the pyridine ring to enhance bioavailability and reduce environmental toxicity. For instance, researchers have investigated the impact of fluorination on the compound's stability under field conditions and its uptake by plant systems.

The environmental fate and toxicity of this compound are critical considerations given its potential applications. Studies have shown that 2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, concerns remain about its persistence in aquatic environments and potential bioaccumulation in food chains. Regulatory agencies are increasingly requiring comprehensive environmental impact assessments before approving such compounds for commercial use.

From a structural perspective, the presence of multiple fluorine atoms in this compound introduces unique electronic effects that influence its reactivity and stability. Fluorination typically enhances lipophilicity and increases resistance to metabolic degradation, which can be advantageous in drug design but may also pose challenges in terms of toxicity profiles. Recent computational studies have utilized quantum mechanics to model the electronic distribution of this compound and predict its interactions with biological targets.

In conclusion, 2,4-Difluoro-5-(difluoromethyl)-3-hydroxypyridine, CAS number 1806834-07-0, represents a versatile scaffold with significant potential across multiple domains. Its synthesis continues to benefit from advancements in catalytic methods, while its applications span from drug discovery to agrochemicals. Ongoing research is focused on optimizing its properties for specific uses while ensuring minimal environmental impact. As our understanding of this compound deepens through cutting-edge studies, it is poised to play an increasingly important role in both academic and industrial settings.